Cas no 1931964-25-8 (tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate
• CAS No: 1931964-25-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD27987962
• CID: 4779758
• PubChem ID: 91663897
• Update Time: 2026-02-27

tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[trans-4-hydroxyoxolan-3-yl]carbamate
• rel-tert-Butyl ((3R,4S)-4-hydroxytetrahydrofuran-3-yl)carbamate
• trans-3-(Boc-amino)-4-hydroxytetrahydrofuran
• trans-tert-butyl 4-hydroxytetrahydrofuran-3-ylcarbaMate
• TERT-BUTYL N-[(3R,4S)-4-HYDROXYOXOLAN-3-YL]CARBAMATE
• tert-Butyl ((3R,4R)-rel-4-hydroxytetrahydrofuran-3-yl)carbamate
• tert-butyl ((3R,4S)-4-hydroxytetrahydrofuran-3-yl)carbamate
• tert-Butyl ((3R,4S)-rel-4-hydroxytetrahydrofuran-3-yl)carbamate
• SB22
• tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate
• CS-0035989
• (3R,4S)-3-(Boc-amino)-4-hydroxytetrahydrofuran
• EN300-20129030
• trans-tert-Butyl N-[4-hydroxytetrahydrofuran-3-yl]carbamate
• tert-butyl (trans-4-hydroxytetrahydrofuran-3-yl)carbamate
• SFIADDJLFYFDGK-RNFRBKRXSA-N
• EN300-1448575
• Carbamic acid, N -[(3 R ,4 S )-tetrahydro-4- hydroxy-3-furanyl]-, 1,1-dimethylethyl ester
• TERT-BUTYL (3R,4S)-4-HYDROXYTETRAHYDROFURAN-3-YLCARBAMATE
• TERT-BUTYL(3R,4S)-4-HYDROXYTETRAHYDROFURAN-3-YLCARBAMATE
• 1931964-25-8
• rac-tert-butyl N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate
• MFCD27987962
• 1430230-65-1
• P18480
• t-Butyl (3R,4S)-4-hydroxytetrahydrofuran-3-ylcarbamate

• MDL： MFCD27987962
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(12)10-6-4-13-5-7(6)11/h6-7,11H,4-5H2,1-3H3,(H,10,12)/t6-,7-/m1/s1
• InChI Key： SFIADDJLFYFDGK-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate

tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate (CAS No. 1931964-25-8) has emerged as a significant molecule with diverse applications. This compound is a derivative of tetrahydrofuran (THF), a widely used solvent and building block in organic synthesis. The presence of the tert-butyl group and the hydroxyl functionality introduces unique chemical properties that make it valuable in various research and industrial contexts.

The structure of tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate is characterized by a tetrahydrofuran ring system with stereochemically defined centers at positions 3 and 4. The hydroxyl group at position 4 and the tert-butyl carbamate group at position 3 contribute to its reactivity and stability. This stereochemistry is crucial in determining its interactions in biological systems and its utility in asymmetric synthesis.

Recent studies have highlighted the role of this compound in peptide synthesis. The tert-butyl carbamate group serves as an effective protecting group for amino acids, facilitating the construction of complex peptide sequences. Its ability to undergo controlled deprotection under mild conditions makes it a preferred choice in solid-phase synthesis protocols. Researchers have demonstrated that this compound can significantly enhance the efficiency of peptide coupling reactions, leading to higher yields and purer products.

In addition to its role in peptide synthesis, tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate has been explored in drug delivery systems. Its hydroxyl functionality allows for the attachment of various bioactive molecules, enabling targeted drug delivery. Studies have shown that this compound can act as a carrier for anti-cancer agents, improving their solubility and bioavailability. The stereochemistry of the molecule plays a pivotal role in its interaction with biological membranes, making it a promising candidate for nanomedicine applications.

The CAS number 1931964-25-8 is a unique identifier for this compound, ensuring consistency in scientific communication and regulatory compliance. This identifier is particularly important in large-scale manufacturing and quality control processes where precise identification is critical. Researchers and industry professionals rely on CAS numbers to access accurate chemical data and ensure safety standards are met.

From an environmental perspective, the biodegradability of tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate has been a topic of interest. Recent research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. This finding is significant for industries seeking sustainable alternatives in chemical synthesis.

In conclusion, tert-butyl N-[(3R,4S)-4-hydroxytetrahydrofuran-3-yl]carbamate (CAS No. 1931964-25-8) stands out as a versatile molecule with applications ranging from peptide synthesis to drug delivery systems. Its unique chemical properties and stereochemistry make it an invaluable tool in modern organic chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific discovery is likely to grow further.